Cas no 3117-03-1 (2,5-Dimethoxycyclohexa-2,5-diene-1,4-dione)

• Product name: 2,5-Dimethoxycyclohexa-2,5-diene-1,4-dione
• CAS No: 3117-03-1
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00189386
• CID: 43832
• PubChem ID: 87568687

2,5-Dimethoxycyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxybenzo-1,4-quinone
• 2,5-DIMETHOXY-1,4-BENZOQUINONE
• 2,5-DIMETHOXY-(1,4)BENZOQUINONE
• 2,5-dimethoxybenzoquinone
• 2,5-Dimethoxy-p-benzoquinone
• 2,5-Dimethoxy-p-quinone
• 2,5-dimethoxyquinone
• p-Benzoquinone,5-dimethoxy
• Quinone,2,5-dimethoxy- (3CI)
• p-Benzoquinone, 2,5-dimethoxy- (6CI,7CI,8CI)
• NSC 509720
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dimethoxy-
• p-Benzoquinone, 2,5-dimethoxy-
• D2250
• Tetraethyl-Thioperoxydicarbonic diamide
• 3117-03-1
• DTXSID30185096
• 1,1'-Dithiobis(N,N-diethylthio)-Formamide
• Robac TET
• CHEBI:173763
• Dumex Brand of Disulfiram
• Disulfide, Tetraethylthiuram
• CHEMBL465063
• UNII-XJL7OE03FS
• diethylcarbamothioylsulfanyl diethylaminomethanedithioate
• RMMPZDDLWLALLJ-UHFFFAOYSA-N
• Eta bus
• tetraethyl-thiuram disulfide
• Antab use
• Sanofi Synthelabo Brand of Disulfiram
• 2,4-dione, 2,5-dimethoxy-
• Thermophyllin
• MFCD00189386
• FT-0699572
• Q27293870
• Bohm Brand of Disulfiram
• Odyssey Brand of Disulfiram
• XJL7OE03FS
• Artu Brand of Disulfiram
• DISULFIRAM (TETRAETHYLTHIURAM DISULFIDE)
• Thermophillin
• AKOS006230590
• Tetraethyl-Thioperoxydicarbonic diamide (((H2N)C(S))2S2)
• Disulfirm
• AS-10334
• p-Benzoquinone,5-dimethoxy-
• 2,5-Dimethoxy-1,4-benzoquinone;98%
• 2,5-Dimethoxy-4-benzoquinone
• Tetraethyl-Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2)
• bis((diethylamino)thioxomethyl)disulfide
• 1,1'-Dithiobis(N,N-diethylthio-Formamide
• tet raethylthiuram
• Orphan Brand of Disulfiram
• Tetraethyl-Thioperoxydicarbonic diamide ((H2N)C(S))2S2
• Allphar Brand of Disulfiram
• AI3-31839
• Disulfiram [INN:BAN:JAN]
• 2,5-dimethoxycyclohexa-2,5-diene-1,4-dione
• Antiethanol
• QUINONE, 2,5-DIMETHOXY-
• CS-0182620
• SCHEMBL49737
• NSC-509720
• Altana Pharma Brand of Disulfiram
• Tetraethylthioperoxydicarbonothioic Diamide
• 2,5-dimethoxy-[1,4]benzoquinone
• Tetraethylthioperoxydicarbonic Diamide, ((H2N)C(S))2S2
• Abstenisil
• NSC509720
• Disulfiram (JP15/USP/INN)
• D90021
• 2,5-DMBQ
• DB-346507
• HY-W112021
• 2,5-Dimethoxycyclohexa-2,5-diene-1,4-dione

• MDL： MFCD00189386
• Inchi： 1S/C8H8O4/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4H,1-2H3
• InChI Key： RMMPZDDLWLALLJ-UHFFFAOYSA-N
• SMILES： COC1=CC(=O)C(=CC1=O)OC

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.24
• Melting Point: No data available
• Boiling Point: 311.1 °C at 760 mmHg
• Flash Point: 139.2 °C
• Refractive Index: 1.503
• PSA: 52.60000
• LogP: 0.19880
• Solubility: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,5-Dimethoxycyclohexa-2,5-diene-1,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ℃, better at -4 ℃

2,5-Dimethoxycyclohexa-2,5-diene-1,4-dione Customs Data

• HS CODE：2914690090
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Other Chemical Reagents
• Material Chemicals Electrical Materials
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones